((4R,5R)-5-(4-Iodophenyl)-2-phenyl-4,5-dihydrooxazol-4-yl)methanol

Specification

• CAS No.: 927689-68-7
• Molecular Formula: C16H14INO2
• Molecular Weight: 379.19 g/mol
• IUPAC Name: [(4R,5R)-5-(4-iodophenyl)-2-phenyl-4,5-dihydro-1,3-oxazol-4-yl]methanol
• Standard InChI: InChI=1S/C16H14INO2/c17-13-8-6-11(7-9-13)15-14(10-19)18-16(20-15)12-4-2-1-3-5-12/h1-9,14-15,19H,10H2/t14-,15-/m1/s1
• Standard InChI Key: ZCFMVNLKICQFTI-HUUCEWRRSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=N[C@@H]([C@H](O2)C3=CC=C(C=C3)I)CO
• SMILES: C1=CC=C(C=C1)C2=NC(C(O2)C3=CC=C(C=C3)I)CO
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(C(O2)C3=CC=C(C=C3)I)CO

Introduction

((4R,5R)-5-(4-Iodophenyl)-2-phenyl-4,5-dihydrooxazol-4-yl)methanol is a complex organic compound belonging to the class of oxazoles, which are five-membered heterocyclic rings containing nitrogen and oxygen. This compound is notable for its structural features and potential applications in various scientific fields, particularly due to its distinct stereochemical properties indicated by the (4R,5R) configuration.

Synthesis and Characterization

The synthesis of ((4R,5R)-5-(4-Iodophenyl)-2-phenyl-4,5-dihydrooxazol-4-yl)methanol typically involves multi-step organic reactions. The progress of these reactions is monitored using techniques such as thin-layer chromatography (TLC), where solvents like toluene and acetone are used to separate components based on polarity. Spectroscopic methods, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, are employed to confirm the structure and functional groups present in the compound.

Potential Applications and Biological Activity

The mechanism of action for compounds like ((4R,5R)-5-(4-Iodophenyl)-2-phenyl-4,5-dihydrooxazol-4-yl)methanol involves interactions at a molecular level with biological targets. This may include enzyme inhibition or receptor binding, which could lead to potential therapeutic applications. Data from biological assays would provide insights into its efficacy and potential therapeutic uses.

Research Findings and Future Directions

Research on ((4R,5R)-5-(4-Iodophenyl)-2-phenyl-4,5-dihydrooxazol-4-yl)methanol is ongoing, with studies focusing on its synthesis, characterization, and biological activity. The compound's unique stereochemistry and structural features make it an interesting candidate for further investigation in fields such as medicinal chemistry and pharmacology.